Cas no 1886-57-3 (1-tert-Butyl-2-nitrobenzene)

• Product Name: 1-tert-Butyl-2-nitrobenzene
• CAS No: 1886-57-3
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• MDL: MFCD00082705
• CID: 213413
• PubChem ID: 74674
• Update Time: 2025-05-27

1-tert-Butyl-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(1,1-dimethylethyl)-2-nitro-
• 1-tert-butyl-2-nitrobenzene
• 1-tert-Butyl-2-nitro-benzol
• 2-tert-butylnitrobenzene
• o-tert-butylnitrobenzene
• NSC 43039
• o-Nitro-tert-butylbenzene
• 2-Nitro-tert-butylbenzene
• 1-Nitro-2-tert-butylbenzene
• 1-(1,1-Dimethylethyl)-2-nitrobenzene
• 1-TERT-BUTYL-2-NITROBENZENE 97%
• Benzene, 1-(1,1-dimethylethyl)-2-nitro-
• o-nitro-t-butylbenzene
• MFCD00082705
• SCHEMBL419987
• 1-(tert-Butyl)-2-nitrobenzene
• 1886-57-3
• A856771
• NSC43039
• NSC-43039
• NS00026178
• AS-33078
• 2-(Tert-butyl)nitrobenzene
• BAA88657
• DTXSID20172233
• CS-0328432
• AKOS006228864
• FT-0613428
• EINECS 217-554-6
• 1-tert-Butyl-2-nitro-benzene
• 2-t-Butylnitrobenzene
• 1-tert-Butyl-2-nitrobenzene

• MDL： MFCD00082705
• Inchi： 1S/C10H13NO2/c1-10(2,3)8-6-4-5-7-9(8)11(12)13/h4-7H,1-3H3
• InChI Key： IWTHGPTVKBEURV-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=CC=1C(C)(C)C)=O

Computed Properties

• Exact Mass: 179.09500
• Monoisotopic Mass: 179.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 45.8A^2

Experimental Properties

• Density: 1.067±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 57.5-58.5 ºC (cyclohexane )
• Boiling Point: 249-250 ºC (761 Torr)
• Flash Point: 101.6±14.3 ºC,
• Refractive Index: 1.5240 (589.3 nm 25 ºC)
• Solubility: Almost insoluble (0.011 g/l) (25 º C),
• PSA: 45.82000
• LogP: 3.41550

1-tert-Butyl-2-nitrobenzene Security Information

• Safety Instruction： S23-S24/25
• Safety Term：S23;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 1-tert-Butyl-2-nitrobenzene

Comprehensive Overview of 1-tert-Butyl-2-nitrobenzene (CAS No. 1886-57-3): Properties, Applications, and Industry Insights

1-tert-Butyl-2-nitrobenzene (CAS No. 1886-57-3) is a specialized organic compound widely recognized for its unique structural features and versatile applications in chemical synthesis. This aromatic nitro derivative, featuring a tert-butyl group and a nitro substituent, has garnered significant attention in pharmaceutical intermediates, agrochemical research, and material science due to its electron-withdrawing properties and stability under various reaction conditions.

The compound’s molecular formula, C₁₀H₁₃NO₂, reflects its balanced hydrophobic and polar characteristics, making it a valuable building block in fine chemical synthesis. Researchers often explore its reactivity in nitro reduction reactions or electrophilic substitutions, addressing trending topics like green chemistry and sustainable catalysis. Recent studies highlight its role in optimizing heterocyclic compound production, aligning with industry demands for eco-friendly methodologies.

In the context of pharmaceutical applications, 1-tert-Butyl-2-nitrobenzene serves as a precursor for bioactive molecules, particularly in developing non-steroidal anti-inflammatory drugs (NSAIDs) and antimicrobial agents. Its structural motif is frequently leveraged in drug discovery pipelines, resonating with current searches on "nitroaromatics in medicine" and "tert-butyl effects on drug solubility." Analytical techniques such as HPLC and GC-MS are commonly employed to ensure its purity, a critical factor for regulatory compliance.

From an industrial perspective, the compound’s stability under storage conditions (typically recommended at 2-8°C in amber containers) makes it a reliable choice for large-scale manufacturing. Discussions on supply chain resilience and raw material sourcing often reference derivatives like 1-tert-Butyl-2-nitrobenzene, especially amid global shifts toward regionalized chemical production. Its compatibility with continuous flow chemistry systems further enhances its appeal for modern process intensification strategies.

Environmental and safety profiles of 1-tert-Butyl-2-nitrobenzene are frequently queried in scientific forums. While the compound exhibits low volatility (vapor pressure: 0.01 mmHg at 25°C), proper handling protocols—such as using PPE and fume hoods—are emphasized in laboratory safety guidelines. These precautions align with broader industry trends focusing on occupational health and risk mitigation.

Innovative research continues to explore the compound’s potential in advanced material science, including its use as a monomer for high-performance polymers or a ligand in catalytic systems. Such applications tie into popular searches around "smart materials" and "nitro-functionalized additives." Patent analyses reveal growing interest in its derivatives for electronic coatings and adhesive formulations, underscoring its cross-industry relevance.

For analytical chemists, 1-tert-Butyl-2-nitrobenzene (CAS No. 1886-57-3) presents distinct spectroscopic signatures: a strong NO₂ stretching band near 1520 cm⁻¹ in IR spectra and characteristic aromatic proton shifts between 7.5–8.5 ppm in ¹H NMR. These features facilitate its identification in complex mixtures, a topic frequently searched under "spectral interpretation of nitroaromatics."

Market analyses indicate steady demand for 1-tert-Butyl-2-nitrobenzene, driven by its irreplaceable role in niche syntheses. Suppliers increasingly highlight batch-to-batch consistency and regulatory documentation (e.g., REACH compliance) to meet customer expectations—a response to trending queries about "quality control in specialty chemicals." Future developments may focus on cost-effective synthetic routes or bio-based alternatives, reflecting the sector’s sustainability goals.